Cas no 1021031-61-7 (8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021031-61-7
• MF: C₂₁H₂₁F₂N₃O₂
• MW: 385.407151937485
• CID: 5977032
• PubChem ID: 42109406
• Update Time: 2025-10-22

8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• VU0632367-1
• SR-01000920362
• 8-(2-fluorobenzyl)-3-(4-fluorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5046-0076
• 1021031-61-7
• AKOS024493375
• SR-01000920362-1

• Inchi： 1S/C21H21F2N3O2/c22-17-7-5-15(6-8-17)13-26-19(27)21(24-20(26)28)9-11-25(12-10-21)14-16-3-1-2-4-18(16)23/h1-8H,9-14H2,(H,24,28)
• InChI Key： GOZPPPMLUOZJFF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1CCC2(C(N(CC3C=CC(=CC=3)F)C(N2)=O)=O)CC1

Computed Properties

• Exact Mass: 385.16018325g/mol
• Monoisotopic Mass: 385.16018325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Additional information on 8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021031-61-7): A Comprehensive Overview

8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021031-61-7) is a fluorinated spirocyclic compound with a unique molecular structure that has garnered significant interest in pharmaceutical research. This heterocyclic compound features a 1,3,8-triazaspiro[4.5]decane core with two distinct fluorinated benzyl substitutions, making it a valuable scaffold for drug discovery and development.

The compound's spirocyclic architecture contributes to its three-dimensional complexity, which is particularly attractive for targeting challenging biological pathways. Researchers have shown growing interest in fluorinated spiro compounds like this one due to their potential to modulate protein-protein interactions and serve as privileged structures in medicinal chemistry. The presence of fluorine atoms at both the 2- and 4-positions of the phenyl rings enhances the molecule's metabolic stability and may influence its binding affinity to biological targets.

Current research trends highlight the importance of spirocyclic compounds in CNS drug development, and 8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione represents an interesting case study in this field. The compound's structural features suggest potential applications in neurological disorders, though specific therapeutic indications remain under investigation. Its unique triazaspiro core offers opportunities for structural optimization and the development of novel analogs with improved pharmacological properties.

From a synthetic chemistry perspective, the preparation of 8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione presents interesting challenges and opportunities. The construction of the spiro[4.5]decane system requires careful consideration of stereochemistry and ring strain, while the introduction of the fluorinated benzyl groups demands selective protection and deprotection strategies. Recent advances in fluorination methodologies and spirocycle synthesis have made such compounds more accessible for research purposes.

The physicochemical properties of CAS 1021031-61-7 are influenced by its fluorinated aromatic groups and polar heteroatoms. These characteristics affect its solubility, permeability, and overall drug-like properties. Computational chemistry studies suggest that this compound may exhibit favorable lipophilicity parameters for CNS penetration, though experimental data are needed to confirm these predictions. The presence of multiple hydrogen bond acceptors in the triazaspiro[4.5]decane-2,4-dione core may contribute to specific interactions with biological targets.

In the context of current pharmaceutical trends, 8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione aligns with several important research directions. The increasing focus on fluorine in drug design and the growing appreciation for three-dimensional molecular architectures in medicinal chemistry make this compound particularly relevant. Researchers are actively investigating similar spirocyclic scaffolds for their potential to address unmet medical needs in areas such as neurodegenerative diseases and psychiatric disorders.

The commercial availability of 8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021031-61-7) through specialty chemical suppliers has facilitated its study in academic and industrial laboratories. As with many fluorinated heterocycles, proper handling and storage conditions are essential to maintain compound integrity. The material typically requires protection from moisture and may need to be stored under inert atmosphere for long-term stability.

Future research directions for this compound may include detailed structure-activity relationship studies, exploration of its potential as a pharmacological tool compound, and investigation of its metabolic fate in biological systems. The compound's unique structural features could inspire the development of novel synthetic methodologies or serve as a starting point for the discovery of new bioactive molecules. As the pharmaceutical industry continues to value three-dimensional molecular complexity, compounds like 8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione are likely to remain important subjects of investigation.

From an intellectual property perspective, the spirocyclic structure of this compound offers opportunities for patent protection and the development of novel chemical entities. The specific substitution pattern of the fluorophenyl groups and the overall molecular architecture represent potentially valuable features for pharmaceutical innovation. Researchers working with this compound should be mindful of the evolving patent landscape surrounding fluorinated spirocyclic compounds.

In conclusion, 8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021031-61-7) represents an intriguing example of modern fluorinated heterocyclic chemistry. Its unique structural features and potential biological relevance make it a compound of significant interest to medicinal chemists and pharmaceutical researchers. As the field continues to explore the advantages of three-dimensional molecular scaffolds and strategic fluorine incorporation, this compound and its analogs may play an important role in future drug discovery efforts.